Cas no 866137-88-4 (3-Bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 3-Bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 866137-88-4
• MF: C₁₄H₅BrCl₃F₃N₂
• MW: 444.461109876633
• CID: 6631052
• Update Time: 2025-10-30

3-Bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 3-bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)-
• 3-Bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine

• Inchi： 1S/C14H5BrCl3F3N2/c15-12-11(6-1-2-8(16)9(17)3-6)22-13-10(18)4-7(5-23(12)13)14(19,20)21/h1-5H
• InChI Key： OPQVGYRQDPNDTM-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=C(Cl)C(Cl)=C3)=C(Br)N1C=C(C(F)(F)F)C=C2Cl

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• pka: -1.08±0.50(Predicted)

Additional information on 3-Bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine

Recent Advances in the Study of 3-Bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS: 866137-88-4)

The compound 3-Bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS: 866137-88-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazo[1,2-a]pyridine core and multiple halogen substituents, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its biological activity, mechanism of action, and potential applications in treating various diseases.

One of the key areas of research has been the exploration of this compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 3-Bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine exhibits potent inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization. The compound's unique structural features, including the trifluoromethyl group, contribute to its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an antimicrobial agent. The presence of multiple halogen atoms in its structure is thought to enhance its interaction with microbial targets, making it a promising candidate for combating resistant bacterial strains. Studies have shown that this compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. These findings highlight its potential for development as a novel antibiotic.

Another significant area of research involves the compound's application in neurodegenerative diseases. Recent in vivo studies have demonstrated its ability to cross the blood-brain barrier, a critical requirement for drugs targeting central nervous system disorders. Preliminary data suggest that 3-Bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine may modulate neuroinflammatory pathways, offering a potential therapeutic strategy for conditions such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully elucidate its mechanism of action in these contexts.

The synthesis and structural optimization of this compound have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological properties. These advancements are critical for the compound's progression through the drug development pipeline.

In conclusion, 3-Bromo-8-chloro-2-(3,4-dichlorophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS: 866137-88-4) represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research continues to uncover its diverse biological activities and optimize its properties for clinical applications. As studies progress, this compound may emerge as a valuable tool for addressing unmet medical needs in oncology, infectious diseases, and neurology.